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Compound of Interest

Compound Name: 1-Pentadecene
CAS No.: 27251-68-9
Cat. No.: B7799424
Get Quote
& J

Audience: Researchers, scientists, and drug development professionals.

Introduction

1-Pentadecene is a long-chain alkene that has applications in various fields of research,
including its use as a biomarker and in the synthesis of other organic molecules. Accurate and
reliable quantification and identification of 1-Pentadecene are crucial for these studies. Gas
chromatography-mass spectrometry (GC-MS) is a powerful analytical technique that combines
the separation capabilities of gas chromatography with the detection power of mass
spectrometry, making it an ideal method for the analysis of volatile and semi-volatile
compounds like 1-Pentadecene.[1][2] This application note provides a detailed protocol for the
analysis of 1-Pentadecene using GC-MS.

Quantitative Data Summary

The following table summarizes key quantitative data for 1-Pentadecene, which is essential for
its identification and quantification by GC-MS.
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Parameter Value Source
Molecular Formula CisHso [31141[5]
Molecular Weight 210.4 g/mol [3B1141[5]
CAS Registry Number 13360-61-7 [31[4]
Boiling Point 268-269 °C [6]
Density 0.775 g/mL at 25 °C [6]
Refractive Index n20/D 1.439 [6]

Key Mass Spectra Fragments ) ]

mi2) Relative Intensity Source
97.0 99.99 [7]
211.0 69.11 [7]
111.0 63.49 [7]
209.0 59.11 [7]
83.0 57.40 [7]

Experimental Protocols

This section details the methodology for the analysis of 1-Pentadecene by GC-MS.

Materials and Reagents

e 1-Pentadecene standard: (=98% purity)
e Solvent: Hexane or Dichloromethane (GC grade or higher)

o Glassware: Volumetric flasks, autosampler vials with PTFE-lined caps, pipettes

Sample Preparation

o Standard Solution Preparation: Prepare a stock solution of 1-Pentadecene in hexane at a
concentration of 1 mg/mL.
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» Calibration Standards: Serially dilute the stock solution with hexane to prepare a series of
calibration standards at concentrations appropriate for the expected sample concentrations
(e.g., 1,5, 10, 25, 50, 100 pg/mL).

o Sample Extraction (if necessary): For samples in a complex matrix, a liquid-liquid extraction
may be necessary.

o To 1 mL of an aqueous sample, add 2 mL of hexane.
o Vortex the mixture vigorously for 2 minutes.
o Centrifuge at 3000 rpm for 10 minutes to separate the layers.

o Carefully transfer the upper organic layer (hexane) to a clean vial for GC-MS analysis.

GC-MS Instrumentation and Parameters

The following instrumental parameters can be used as a starting point and should be optimized
for the specific instrument being used.

Gas Chromatograph (GC) Parameters:

GC Column: DB-5 or similar non-polar capillary column (e.g., 30 m x 0.25 mm i.d., 0.25 pm
film thickness).

e Injector Temperature: 280°C.
* Injection Volume: 1 pL.
 Injection Mode: Splitless.
o Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[8]
e Oven Temperature Program:
o Initial temperature: 100°C, hold for 2 minutes.

o Ramp: Increase to 280°C at a rate of 15°C/min.
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o Hold at 280°C for 10 minutes.

Mass Spectrometer (MS) Parameters:

lon Source Temperature: 230°C.[8]

Quadrupole Temperature: 150°C.[8]

lonization Energy: 70 eV.[1][8]

Scan Mode: Full Scan (m/z 40-400).

Data Analysis

e Qualitative Analysis: Identify the 1-Pentadecene peak in the total ion chromatogram based
on its retention time. Confirm the identity by comparing the acquired mass spectrum of the
peak with a reference spectrum from a library (e.g., NIST). The spectrum of the unknown
component should be compared with the spectrum of the known components stored in the
NIST library.[2]

o Quantitative Analysis: Create a calibration curve by plotting the peak area of 1-Pentadecene
against the concentration of the prepared calibration standards. Determine the concentration
of 1-Pentadecene in unknown samples by interpolating their peak areas from the calibration

curve.

Visualizations
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GC-MS Analysis Workflow for 1-Pentadecene
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Caption: Workflow for the GC-MS analysis of 1-Pentadecene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Bot Verification [rasayanjournal.co.in]

. scholarsresearchlibrary.com [scholarsresearchlibrary.com]

. 1-Pentadecene [webbook.nist.gov]

. 1-Pentadecene [webbook.nist.gov]

. 1-Pentadecene [webbook.nist.gov]

. 1-PENTADECENE | 13360-61-7 [chemicalbook.com]

. 1-Pentadecene | C15H30 | CID 25913 - PubChem [pubchem.ncbi.nlm.nih.gov]

°
(00] ~ (o)) Ul B~ w N -

. benchchem.com [benchchem.com]

¢ To cite this document: BenchChem. [Application Note: Analysis of 1-Pentadecene by Gas
Chromatography-Mass Spectrometry (GC-MS)]. BenchChem, [2026]. [Online PDF].

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b7799424/docs?utm_src=pdf-body-img#application-note-analysis-of-1-pentadecene-by-gas-chromatography-mass-spectrometry-gc-ms
https://www.benchchem.com/product/b7799424/docs?utm_src=pdf-body#application-note-analysis-of-1-pentadecene-by-gas-chromatography-mass-spectrometry-gc-ms
https://www.benchchem.com/product/b7799424?utm_src=pdf-custom-synthesis#bc-rfq
https://rasayanjournal.co.in/admin/php/upload/3930_pdf.pdf
https://www.scholarsresearchlibrary.com/articles/gas-chromatography-and-mass-spectroscopic-determination-of-phytocompoundsin-cissus-vitiginea-leaf.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13360617&Mask=4&Type=ANTOINE&Plot=on
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13360617&Units=ST&Mask=4
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13360617&Mask=200
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6458524.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Pentadecene
https://www.benchchem.com/pdf/Application_Note_Quantitative_Analysis_of_1_Pentadecanol_by_Gas_Chromatography_Mass_Spectrometry_GC_MS.pdf
https://www.benchchem.com/product/b7799424/docs#application-note-analysis-of-1-pentadecene-by-gas-chromatography-mass-spectrometry-gc-ms
https://www.benchchem.com/product/b7799424/docs#application-note-analysis-of-1-pentadecene-by-gas-chromatography-mass-spectrometry-gc-ms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7799424?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Available at: [https://www.benchchem.com/product/b7799424/docs#application-note-
analysis-of-1-pentadecene-by-gas-chromatography-mass-spectrometry-gc-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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